17,21-Dihydroxypregna-1,4-diene-3,20-dione
17,21-Dihydroxypregna-1,4-diene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
1807-14-3
VCID:
VC0133413
InChI:
InChI=1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5,8,11,15-17,22,25H,3-4,6-7,9-10,12H2,1-2H3/t15-,16+,17+,19+,20+,21+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
17,21-Dihydroxypregna-1,4-diene-3,20-dione
CAS No.: 1807-14-3
Reference Standards
VCID: VC0133413
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
| CAS No. | 1807-14-3 |
|---|---|
| Product Name | 17,21-Dihydroxypregna-1,4-diene-3,20-dione |
| Molecular Formula | C21H28O4 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5,8,11,15-17,22,25H,3-4,6-7,9-10,12H2,1-2H3/t15-,16+,17+,19+,20+,21+/m1/s1 |
| Standard InChIKey | BVAYTJBBDODANA-OBQKJFGGSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)CCC4=CC(=O)C=C[C@]34C |
| SMILES | CC12CCC3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C |
| Synonyms | 17,21-Dihydroxypregna-1,4-diene-3,20-dione; 17α,21-Dihydroxypregna-1,4-_x000B_diene-3,20-dione; 1,4-Reichstein S; Δ’-Dehydrocortexolone; |
| PubChem Compound | 21679441 |
| Last Modified | Nov 11 2021 |
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